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Compound of Interest

4-Methoxy-5-nitropyridin-2(1H)-
Compound Name:
one

Cat. No.: B033052

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of
4-Methoxy-5-nitropyridin-2(1H)-one. The following protocols are designed to minimize risks
and ensure the integrity of the compound for research and development purposes.

Product Information

Property Value Source

4-Methoxy-5-nitropyridin-
2(1H)-one

Chemical Name

2-Hydroxy-methoxy-5-
Synonyms nitropyridine; 4-Methoxy-5- [1][2]13]
nitropyridin-2-ol

CAS Number 607373-82-0 [1][41[5]116]

Molecular Formula C6H6N204 [2][4][5][6]

Molecular Weight 170.12 g/mol [2][41[6]
Yellow to orange crystalline

Appearance [7]
powder
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Handling Procedures

2.1 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following PPE is recommended when handling this compound.[8]

PPE Category Item Specifications

Nitrile or neoprene gloves are

recommended. Inspect gloves
Hand Protection Chemical-resistant gloves for integrity before use and

dispose of them properly after

handling.

Safety glasses with side
Goggles should be worn when

Eye Protection shields or chemical splash ) ) )
goggles there is a risk of splashing.
A fully buttoned lab coat
Body Protection Laboratory coat should be worn to protect skin
and clothing.
A respirator with an
appropriate particulate filter
should be used when handling
Respiratory Protection NIOSH-approved respirator the powder outside of a

certified chemical fume hood to
avoid inhalation of dust

particles.

2.2 Engineering Controls
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Control Specification

Use only in a well-ventilated area, preferably

Ventilation o » )
within a certified chemical fume hood.[7][9]
Ensure that eyewash stations and safety
Safety Equipment showers are close to the workstation location.

[10]

2.3 General Handling Protocol

» Preparation: Before handling, ensure all required PPE is donned correctly and the work area
(chemical fume hood) is clean and uncluttered.

e Dispensing:

[¢]

Carefully open the container to avoid generating dust.

Use a spatula or other appropriate tool to transfer the desired amount of the compound.

[¢]

[e]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7][11]

o

Keep the container tightly closed when not in use.[7][11]

o Post-Handling:

[¢]

Wash hands and any exposed skin thoroughly after handling.[7][11]

Decontaminate all tools and the work surface.

[e]

o

Remove and properly dispose of contaminated gloves.

Launder contaminated clothing before reuse.[11]

[¢]

Storage Procedures

Proper storage is crucial to maintain the stability and integrity of 4-Methoxy-5-nitropyridin-
2(1H)-one.
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Storage Condition Recommendation
Temperature Store in a refrigerator at 2-8°C.[1][4]
Container Keep in a tightly closed container.[4][7][11]

Store in a dry, cool, and well-ventilated place.[7]
[91[11]

Environment

Store away from strong oxidizing agents and

Incompatibilities _ _ _
incompatible materials.[10][11]

Light and Moisture Protect from light and moisture.[4]

Experimental Protocols

4.1 Protocol for Solution Preparation

o Objective: To prepare a stock solution of 4-Methoxy-5-nitropyridin-2(1H)-one for

experimental use.
e Materials:

o 4-Methoxy-5-nitropyridin-2(1H)-one powder

o

Appropriate solvent (e.g., DMSO, DMF)

Volumetric flask

[¢]

[¢]

Magnetic stirrer and stir bar

[e]

Analytical balance
e Procedure:

1. Calculate the required mass of the compound based on the desired concentration and

final volume.

2. Under a chemical fume hood, accurately weigh the calculated mass of the compound and

transfer it to the volumetric flask.
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3. Add a portion of the solvent to the flask and swirl gently to dissolve the powder.
4. If necessary, use a magnetic stirrer at a low speed to aid dissolution.

5. Once dissolved, add the solvent to the final volume mark.

6. Cap the flask and invert several times to ensure a homogenous solution.

7. Store the solution under the recommended storage conditions, protected from light.

Visualizations
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Preparation

Don Personal Protective Equipment (PPE)

:

Prepare clean work area in fume hood

Handling

Carefully open container

i

Weigh and dispense compound

i

Close container tightly

Post-Handling

Decontaminate tools and work area

i

Dispose of waste and contaminated PPE

i

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 4-Methoxy-5-nitropyridin-2(1H)-one.
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4-Methoxy-5-nitropyridin-2(1H)-one

/ / Storage Conditio‘ ;s \ Incompatibilities

Temperature: 2-8°C Container: Tightly Closed Environment: Dry, Cool, Well-Ventilated Protection: From Light & Moisture Avoid: Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Storage guidelines for 4-Methoxy-5-nitropyridin-2(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033052#handling-and-storage-procedures-for-4-
methoxy-5-nitropyridin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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